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Compound of Interest

Compound Name: Tta-A2

Cat. No.: B15616471 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tta-A2 is a potent and selective antagonist of T-type voltage-gated calcium channels (Ca(v)3),

playing a crucial role in the study of neurological disorders such as insomnia, epilepsy, and

pain.[1][2] It demonstrates high potency for Ca(v)3.1, Ca(v)3.2, and Ca(v)3.3 subtypes, with

IC50 values typically in the nanomolar range.[3][4] Proper solubilization is critical for ensuring

the accuracy and reproducibility of experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing Tta-A2 stock solutions. This document provides a detailed

protocol for dissolving Tta-A2 in DMSO and summarizes its solubility and stability.

Tta-A2 Properties and Solubility
Tta-A2 is a solid compound that is insoluble in water but soluble in organic solvents like DMSO

and ethanol.[4][5] It is essential to use high-purity, anhydrous (fresh) DMSO for preparing stock

solutions, as hygroscopic (moisture-absorbing) DMSO can significantly reduce the solubility of

the compound.[3][5]

Table 1: Solubility of Tta-A2 in DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15616471?utm_src=pdf-interest
https://www.benchchem.com/product/b15616471?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20682849/
https://pure.johnshopkins.edu/en/publications/in-vitro-characterization-of-t-type-calcium-channel-antagonist-tt/
https://www.medchemexpress.com/tta-a2.html
https://www.caymanchem.com/product/42236/tta-a2
https://www.benchchem.com/product/b15616471?utm_src=pdf-body
https://www.benchchem.com/product/b15616471?utm_src=pdf-body
https://www.benchchem.com/product/b15616471?utm_src=pdf-body
https://www.benchchem.com/product/b15616471?utm_src=pdf-body
https://www.caymanchem.com/product/42236/tta-a2
https://www.selleckchem.com/products/tta-a2.html
https://www.medchemexpress.com/tta-a2.html
https://www.selleckchem.com/products/tta-a2.html
https://www.benchchem.com/product/b15616471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

MedChemExpress 100 mg/mL 264.28 mM

Requires sonication.

Use of fresh DMSO is

critical.[3][6]

Selleck Chemicals 76 mg/mL 200.85 mM

Use of fresh DMSO is

recommended as

moisture reduces

solubility.[5]

TargetMol 27.5 mg/mL 72.68 mM
Sonication is

recommended.[7]

Cayman Chemical ≥10 mg/mL ≥26.43 mM N/A[4]

Molecular Weight of Tta-A2: 378.39 g/mol [5]

Experimental Protocol: Preparation of Tta-A2 Stock
Solution
This protocol details the steps for preparing a concentrated stock solution of Tta-A2 in DMSO.

3.1. Materials

Tta-A2 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or glass vials (amber recommended for light-sensitive

compounds)[8]

Calibrated analytical balance

Vortex mixer

Water bath sonicator or bath heater (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Tta-A2 and DMSO before handling.

3.3. Protocol Steps

Equilibrate Reagents: Allow the Tta-A2 powder and DMSO to reach room temperature

before opening to prevent moisture condensation.

Weigh Tta-A2: Tare a sterile vial on an analytical balance. Carefully weigh the desired

amount of Tta-A2 powder into the vial.

Add DMSO: Calculate the required volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM, 50 mM). Add the calculated volume of anhydrous DMSO to the

vial containing the Tta-A2 powder.

Dissolve the Compound:

Cap the vial securely and vortex the solution for 1-2 minutes.

Visually inspect the solution to ensure all solid particles have dissolved.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[6][7]

Alternatively, gentle warming to 37°C for 10-15 minutes can aid dissolution.[8] Always

ensure the vial is securely capped.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[9]
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For long-term storage (up to 6 months), store the aliquots at -80°C.[3][6]

For short-term storage (up to 1 month), -20°C is acceptable.[3][6]

3.4. Preparing Working Solutions

When preparing working solutions for cell-based assays, dilute the DMSO stock solution in

the appropriate cell culture medium.

It is crucial to maintain a final DMSO concentration that is non-toxic to the cells, typically

below 0.3%, with 0.1% being preferable to avoid solvent-induced effects.[8]

Visualized Workflows and Pathways
4.1. Experimental Workflow for Dissolving Tta-A2
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Caption: Workflow for preparing a Tta-A2 stock solution in DMSO.

4.2. Signaling Pathway of Tta-A2
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Caption: Tta-A2 blocks T-type calcium channels, preventing calcium influx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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